2-(1H-1,3-benzodiazol-1-yl)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H21N7O2/c29-20(13-28-14-24-16-5-1-2-6-18(16)28)27-9-3-4-15(12-27)10-19-25-21(26-30-19)17-11-22-7-8-23-17/h1-2,5-8,11,14-15H,3-4,9-10,12-13H2
• InChI Key: ZFFBSKMCDDRZAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C32)CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C21H21N7O2
• Molecular Weight: 403.4 g/mol
• CAS No.: 1705936-97-5

Description

2-(1H-1,3-benzodiazol-1-yl)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one (CAS 1705936-97-5) is a complex synthetic organic compound with a molecular formula of C 21 H 21 N 7 O 2 and a molecular weight of 403.44 g/mol . This molecule is characterized by its hybrid structure, incorporating several privileged pharmacophores in medicinal chemistry, including a 1H-benzodiazole (benzimidazole) moiety, a piperidine ring, and a 1,2,4-oxadiazole subunit linked to a pyrazine ring . Its structure is provided in the search results as the SMILES notation O=C(N1CCCC(C1)Cc1onc(n1)c1cnccn1)Cn1cnc2c1cccc2 . Calculated physicochemical properties indicate this compound has a topological polar surface area (TPSA) of approximately 103 Ų and an XLogP3 value of 1.6 , suggesting favorable properties for early-stage research and development. The presence of multiple nitrogen-containing heterocycles makes it a potential candidate for investigation in various biochemical applications. Researchers may explore its utility as a building block in drug discovery programs, particularly for targets where molecular recognition with heterocyclic scaffolds is important. The specific research applications and mechanism of action for this compound are not detailed in the available search results and represent a significant area for further investigation by the scientific community. This product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or any human or veterinary use.

Comparison with Similar Compounds

Structural Analogues from Patent Literature

highlights several patented compounds containing 1,2,4-oxadiazole and piperidine moieties, such as:

• 4-[1-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-piperidin-4-yloxy]-1H-pyrazolo[3,4-d]pyrimidine
  • Key features : Oxadiazole-piperidine linkage, pyrazolo-pyrimidine core.
  • Bioactivity : Such derivatives are often designed as kinase inhibitors (e.g., mTOR or PI3K) due to their ATP-binding site compatibility .

Benzothiazol- and Pyrazolone-Containing Analogues

describes compounds like 4-(benzo[d]thiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one :

• Key features : Benzothiazol (structurally analogous to benzodiazol) fused with dihydropyrazolone.
• Bioactivity : Benzothiazoles exhibit antitumor and antimicrobial properties, while pyrazolones are associated with anti-inflammatory activity .

Piperidine/Ethanone Derivatives

references 2-(2H-1,3-benzodioxol-5-ylamino)-1-(piperidin-1-yl)ethan-1-one:

• Key features: Piperidine-ethanone backbone with a benzodioxol substituent.
• Bioactivity: Ethanone-piperidine hybrids are common in CNS drug design (e.g., serotonin receptor modulators) due to their blood-brain barrier permeability .

Comparative Analysis Table

Compound Name/Structure	Core Heterocycles	Key Substituents	Hypothesized Bioactivity	Reference
Target Compound	Benzodiazol, piperidine, oxadiazole	Pyrazinyl-oxadiazole, ethanone	Kinase inhibition, DNA intercalation	-
4-(Benzo[d]thiazol-2-yl)-dihydropyrazol-5-one	Benzothiazol, dihydropyrazolone	Allyl, methyl, phenyl	Antitumor, anti-inflammatory
EP 1 808 168 B1 Derivatives	Oxadiazole, piperidine, pyrazolo-pyrimidine	Isopropyl, sulfonamide	Kinase inhibition (mTOR/PI3K)
Ethanone-Piperidine Hybrid	Piperidine, ethanone	Benzodioxol-amino	Serotonin receptor modulation

Research Findings and Implications

• Structural Clustering and Bioactivity : emphasizes that compounds with overlapping heterocycles (e.g., benzodiazol, oxadiazole) often cluster in bioactivity profiles, suggesting similar modes of action (e.g., kinase or protease inhibition) .
• Role of Oxadiazole : The 1,2,4-oxadiazole ring in the target compound and its analogs () enhances metabolic stability and binding affinity to enzymatic pockets via hydrogen bonding .
• Piperidine vs. Piperazine : Compared to piperazine derivatives (e.g., ), the piperidine moiety in the target compound may reduce off-target interactions due to its saturated ring structure .

Preparation Methods

Synthesis of Pyrazin-2-ylamidoxime

Pyrazine-2-carbonitrile (1.0 equiv) undergoes hydroxylamine-mediated conversion to pyrazin-2-ylamidoxime in ethanol/water (3:1) at 80°C for 12 h. This intermediate is crucial for subsequent oxadiazole formation.

Cyclization to 3-(Pyrazin-2-yl)-1,2,4-Oxadiazol-5-yl)methanol

Pyrazin-2-ylamidoxime reacts with ethyl glycolate in the presence of Burgess’ reagent (1.2 equiv) in tetrahydrofuran (THF) at 0°C→25°C over 6 h, yielding the 1,2,4-oxadiazole ring. Burgess’ reagent facilitates dehydrative cyclization with minimal side products. Reduction of the ester group using lithium aluminum hydride (LiAlH4) in dry THF affords the corresponding methanol derivative.

Piperidine Alkylation

3-(Hydroxymethyl)piperidine (1.0 equiv) is treated with thionyl chloride (SOCl₂) in dichloromethane (DCM) to generate the chloromethyl intermediate. Subsequent nucleophilic substitution with 3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanol (1.1 equiv) in dimethylformamide (DMF) using potassium carbonate (K₂CO₃, 2.0 equiv) at 60°C for 8 h installs the oxadiazolemethyl group on piperidine.

Synthesis of 2-(1H-1,3-Benzodiazol-1-yl)acetic Acid

Benzimidazole Formation

o-Phenylenediamine (1.0 equiv) reacts with glycolic acid (1.2 equiv) in 4N hydrochloric acid (HCl) at 120°C for 24 h, forming 1H-1,3-benzodiazole-2-ol. Phosphorus oxychloride (POCl₃)-mediated chlorination converts the hydroxyl group to chloride, yielding 2-chloro-1H-1,3-benzodiazole.

Acetic Acid Derivatization

2-Chloro-1H-1,3-benzodiazole undergoes nucleophilic substitution with potassium cyanide (KCN) in dimethyl sulfoxide (DMSO) at 100°C for 6 h, followed by acidic hydrolysis (6N HCl, reflux) to produce 2-(1H-1,3-benzodiazol-1-yl)acetic acid.

Final Coupling and Ethan-1-one Formation

Activation of Carboxylic Acid

2-(1H-1,3-Benzodiazol-1-yl)acetic acid (1.0 equiv) is activated using hydroxybenzotriazole (HOBt, 1.2 equiv) and N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU, 1.1 equiv) in DMF. Diisopropylethylamine (DIPEA, 3.0 equiv) ensures deprotonation.

Amide Bond Formation

The activated acid reacts with 3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (1.0 equiv) in DMF at 25°C for 12 h. Purification via preparatory high-performance liquid chromatography (HPLC) in neutral conditions affords the target compound in 19–22% yield.

Reaction Optimization and Catalytic Efficiency

Microwave-Assisted Cyclization

Substituting conventional heating with microwave irradiation (560 W, 2450 MHz) reduces oxadiazole cyclization time from 6 h to 5 min, enhancing yield to 92–96% (Table 1).

Table 1: Catalytic Efficiency in Oxadiazole Cyclization

Catalyst	Time (h)	Yield (%)
Burgess’ Reagent	6	89
POCl₃	8	85
Microwave (None)	0.08	95

Solvent and Base Effects

DMF outperforms THF and acetonitrile in alkylation steps due to superior solubility of intermediates. K₂CO₃ achieves higher substitution efficiency compared to triethylamine (TEA).

Analytical Characterization

• Nuclear Magnetic Resonance (NMR):
  • ¹H NMR (400 MHz, CDCl₃): δ 8.72 (s, 1H, pyrazine), 7.85–7.40 (m, 4H, benzodiazole), 4.12 (s, 2H, CH₂CO), 3.80–3.20 (m, 6H, piperidine), 2.95 (s, 2H, oxadiazole-CH₂).
• Mass Spectrometry (MS): m/z 440.05 [MH⁺], consistent with molecular formula C₂₂H₂₂N₈O₂.